1-methyl-6-(4-phenylpiperazin-1-yl)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-6-(4-phenylpiperazin-1-yl)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C21H27N7 and its molecular weight is 377.496. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Alpha 1-Adrenoceptor Antagonists
Research has identified novel arylpiperazines as selective antagonists for alpha 1-adrenoceptor (AR) subtypes, with implications for lower urinary tract treatments. These compounds have shown nanomolar affinity and significant selectivity over the alpha 1D-AR, suggesting potential applications in medical treatments targeting the human lower urinary tract (Elworthy et al., 1997).
Anticancer and Anti-5-Lipoxygenase Agents
A novel series of pyrazolopyrimidine derivatives have demonstrated cytotoxic activity against certain cancer cell lines and inhibitory effects on 5-lipoxygenase, an enzyme involved in inflammation. These findings highlight the potential therapeutic applications of these compounds in cancer treatment and inflammatory conditions (Rahmouni et al., 2016).
PET Imaging Agents
Compounds derived from pyrazolo[1,5-a]pyrimidine have been synthesized for potential use as PET imaging agents to study neuroinflammation, specifically targeting the IRAK4 enzyme. This application could advance the understanding and diagnosis of neuroinflammatory conditions (Wang et al., 2018).
Histamine H3 Receptor Ligands
Studies on 2-aminopyrimidine derivatives have identified compounds with high affinity and selectivity for the human histamine H3 receptor, suggesting potential applications in the development of drugs targeting histaminergic pathways in the brain (Sadek et al., 2014).
5-HT7 Receptor Antagonists
Research into piperazin-1-yl substituted unfused heterobiaryls has led to the discovery of compounds with significant binding affinity to the 5-HT7 receptors, indicating potential uses in the treatment of disorders influenced by this receptor, such as depression or anxiety (Strekowski et al., 2016).
properties
IUPAC Name |
1-methyl-6-(4-phenylpiperazin-1-yl)-4-piperidin-1-ylpyrazolo[3,4-d]pyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N7/c1-25-19-18(16-22-25)20(27-10-6-3-7-11-27)24-21(23-19)28-14-12-26(13-15-28)17-8-4-2-5-9-17/h2,4-5,8-9,16H,3,6-7,10-15H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWZCHAVQBFRIOK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=N1)C(=NC(=N2)N3CCN(CC3)C4=CC=CC=C4)N5CCCCC5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.